2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H21N3O2S2/c1-10-5-11(2)7-13(6-10)19-15(22)9-24-18-20-14-8-12(3)25-16(14)17(23)21(18)4/h5-7,12H,8-9H2,1-4H3,(H,19,22)
• InChI Key: YCRZGDUERLGYJB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=CC(=CC(=C3)C)C)C
• Molecular Formula: C18H21N3O2S2
• Molecular Weight: 375.5 g/mol

Description

2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C18H21N3O2S2 and its molecular weight is 375.51. The purity is usually 95%.
BenchChem offers high-quality 2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3,5-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3,5-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has shown the synthesis of various derivatives related to the compound , demonstrating antimicrobial properties. For instance, a study by Hossan et al. (2012) involved synthesizing a series of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents. These compounds were tested for their antibacterial and antifungal activities, showing promising results compared to reference drugs such as streptomycin and fusidic acid (Hossan, A. et al., 2012).

Anticonvulsant Agents

Another study focused on the direct synthesis of new derivatives as potential anticonvulsants. Severina et al. (2020) synthesized thioacetamide derivatives by alkylation, which were then evaluated for their anticonvulsant activities. The study found that some compounds exhibited moderate anticonvulsant activity, with a particular compound showing the most pronounced activity by extending the latency period and reducing the duration and severity of seizures (Severina, H. et al., 2020).

Heterocyclic Compound Synthesis

Research on heterocyclic derivatives has been extensive, aiming to explore their potential applications in various biological activities. For example, Davoodnia et al. (2009) investigated the synthesis of thieno[2,3-d]pyrimidines via microwave irradiation, which offers insights into the synthesis of compounds related to the one (Davoodnia, A. et al., 2009).

Structural and Synthetic Studies

The structural analysis and synthesis of related compounds provide a foundation for understanding the potential applications of the compound . For instance, the study by Banfield et al. (1987) on the formation and X-Ray structure determination of related compounds offers insights into the molecular structure and potential reactivity of such compounds (Banfield, J. et al., 1987).